Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate

• Molecular Formula: C18H20N2O2S2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: ethyl 5-phenyl-3-(pyrrolidine-1-carbothioylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C18H20N2O2S2/c1-2-22-17(21)16-14(19-18(23)20-10-6-7-11-20)12-15(24-16)13-8-4-3-5-9-13/h3-5,8-9,12H,2,6-7,10-11H2,1H3,(H,19,23)
• InChI Key: SVNHDSZLHCSPMU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=S)N3CCCC3

Description

Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes or proteins, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activity. Additionally, it has been shown to modulate enzyme activity and protein-protein interactions, suggesting potential applications in drug discovery and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate is its high yield and relatively simple synthesis method. Additionally, its potential applications in various fields make it a promising compound for further study. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate. One potential direction is the further investigation of its anti-inflammatory, antitumor, and antiviral activity, with the aim of developing new drugs for the treatment of these conditions. Another direction is the study of its ability to modulate enzyme activity and protein-protein interactions, with the aim of developing new tools for drug discovery and development. Additionally, the potential applications of this compound in materials science warrant further exploration, with the aim of developing new materials with unique properties.

Synthesis Methods

The synthesis of Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate involves the reaction of ethyl 5-phenyl-2-thiophenecarboxylate with pyrrolidine-1-carbothioamide in the presence of a catalyst. The yield of the compound is typically high, and the process is relatively simple and cost-effective.

Scientific Research Applications

Ethyl 5-phenyl-3-[(1-pyrrolidinylcarbothioyl)amino]-2-thiophenecarboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory, antitumor, and antiviral agent. In biochemistry, it has been studied for its ability to modulate enzyme activity and protein-protein interactions. In materials science, it has been explored for its potential as a building block for the synthesis of novel materials.